Cas no 2635-26-9 (4,4'-Diheptyloxyazoxybenzene)

• Product Name: 4,4'-Diheptyloxyazoxybenzene
• CAS No: 2635-26-9
• MF: C₂₆H₃₈N₂O₃
• MW: 426.591527462006
• MDL: MFCD00051360
• CID: 268342
• PubChem ID: 75832
• Update Time: 2025-05-20

4,4'-Diheptyloxyazoxybenzene Chemical and Physical Properties

Names and Identifiers

• Diazene,1,2-bis[4-(heptyloxy)phenyl]-, 1-oxide
• (4-heptoxyphenyl)-(4-heptoxyphenyl)imino-oxidoazanium
• 4,4'-DIHEPTYLOXYAZOXYBENZENE ---HOAB, LIQUID CRYSTAL---
• 4.4'-Bis(heptyloxy)azoxybenzene
• 4,4'-Bis(heptyloxy)azoxybenzene
• 4,4'-Diheptoxyazoxybenzene
• 4,4'-Diheptyloxyazoxybenzene
• Azoxybenzene,4'-bis(heptyloxy)
• bis-(4-heptyloxy-phenyl)-diazene N-oxide
• p,p'-Diheptyloxyazoxybenzene
• p-Diheptyloxyazoxybenzene
• AKOS015839940
• SCHEMBL15939165
• FT-0617019
• 4.4/'-Bis(heptyloxy)azoxybenzene
• Diazene, bis[4-(heptyloxy)phenyl]-, 1-oxide
• NS00028092
• AKOS030239848
• 4-Hexenoic acid, 3-oxo-, ethyl ester
• NSC171005
• 4,4'-di-n-heptyloxyazoxybenzene
• 2635-26-9
• NSC-171005
• Azoxybenzene,4'-bis(heptyloxy)-
• MFCD00051360

• MDL： MFCD00051360
• Inchi： 1S/C26H38N2O3/c1-3-5-7-9-11-21-30-25-17-13-23(14-18-25)27-28(29)24-15-19-26(20-16-24)31-22-12-10-8-6-4-2/h13-20H,3-12,21-22H2,1-2H3/b28-27-
• InChI Key： RFRFUCJJSRXPEE-DQSJHHFOSA-N
• SMILES： O(C1C=CC(=CC=1)/[N+](=N/C1C=CC(=CC=1)OCCCCCCC)/[O-])CCCCCCC

Computed Properties

• Exact Mass: 426.28800
• Monoisotopic Mass: 426.288243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.8
• Topological Polar Surface Area: 59.6

Experimental Properties

• Density: 1.0930 (rough estimate)
• Melting Point: 73-122 °C
• Boiling Point: 542.01°C (rough estimate)
• Flash Point: 288.4°C
• Refractive Index: 1.5300 (estimate)
• PSA: 59.57000
• LogP: 8.83390

4,4'-Diheptyloxyazoxybenzene Security Information

• Hazard Category Code： 36/37/38-20/22-11
• Safety Instruction： 37/39-26-16
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4,4'-Diheptyloxyazoxybenzene

4,4'-Diheptyloxyazoxybenzene (CAS No. 2635-26-9): Properties, Applications, and Market Insights

4,4'-Diheptyloxyazoxybenzene (CAS No. 2635-26-9) is a liquid crystalline compound belonging to the azoxybenzene family. This organic compound has garnered significant attention in advanced material science due to its unique mesomorphic properties and thermotropic behavior. The molecular structure features two heptyloxy chains attached to an azoxybenzene core, which contributes to its distinctive liquid crystal phase transitions.

The compound exhibits a nematic liquid crystal phase within specific temperature ranges, making it valuable for display technologies and optical applications. Researchers have particularly focused on its electro-optical characteristics, which are crucial for developing next-generation smart materials. Recent studies highlight its potential in energy-efficient displays, aligning with the global push for sustainable technology solutions.

From a chemical perspective, 4,4'-Diheptyloxyazoxybenzene demonstrates excellent thermal stability and solubility in common organic solvents. These properties facilitate its incorporation into various polymer matrices for composite material development. The compound's molecular alignment capabilities have become particularly relevant in the context of emerging flexible electronics and wearable technology applications.

The synthesis of 4,4'-Diheptyloxyazoxybenzene typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current research trends explore green chemistry approaches to its production, responding to the chemical industry's sustainability initiatives. Analytical characterization techniques such as HPLC, NMR spectroscopy, and differential scanning calorimetry are essential for quality verification.

In the commercial sphere, demand for liquid crystal materials like 4,4'-Diheptyloxyazoxybenzene continues to grow, driven by advancements in display technology and photonic devices. Market analysts note increasing applications in adaptive optics and light modulation systems, particularly in the automotive and aerospace sectors. The compound's compatibility with nanotechnology applications further expands its potential market reach.

Recent scientific literature highlights innovative uses of 4,4'-Diheptyloxyazoxybenzene in biomimetic materials and sensors. Its stimuli-responsive behavior makes it suitable for developing environmental monitoring devices, addressing current concerns about climate change and pollution detection. These applications align well with the United Nations Sustainable Development Goals, particularly those related to responsible consumption and clean energy.

From a technical standpoint, researchers are investigating the compound's dielectric properties for potential use in energy storage systems. The growing interest in renewable energy technologies has spurred investigations into how liquid crystal materials can contribute to more efficient energy conversion devices. These developments position 4,4'-Diheptyloxyazoxybenzene as a material of interest in the transition toward green energy solutions.

Quality control remains paramount for commercial applications of 4,4'-Diheptyloxyazoxybenzene. Manufacturers employ rigorous purification protocols to ensure batch-to-batch consistency, particularly for high-performance applications. The compound's stability under various environmental conditions makes it suitable for long-duration applications in both consumer electronics and industrial settings.

Looking toward future applications, researchers are exploring the potential of 4,4'-Diheptyloxyazoxybenzene in photonics and quantum computing technologies. Its light-matter interaction properties show promise for developing novel optical computing architectures. These cutting-edge applications demonstrate how traditional liquid crystal compounds continue to find relevance in emerging technological paradigms.

For researchers and industry professionals seeking detailed technical specifications, 4,4'-Diheptyloxyazoxybenzene is typically characterized by its phase transition temperatures, optical anisotropy, and viscosity parameters. These properties are crucial for engineers designing electro-optic devices and photonic systems. The compound's compatibility with various alignment layers further enhances its utility in practical applications.

In educational contexts, 4,4'-Diheptyloxyazoxybenzene serves as an excellent model compound for studying liquid crystal physics and supramolecular chemistry. Its well-defined mesophase behavior provides clear demonstrations of molecular self-organization principles, making it valuable for both undergraduate laboratories and advanced research settings.

The global market for specialty chemicals like 4,4'-Diheptyloxyazoxybenzene reflects broader trends in advanced materials development. Industry reports indicate steady growth in the liquid crystal materials segment, with particular emphasis on high-performance formulations for next-generation technologies. This growth trajectory suggests ongoing opportunities for innovation and application development using this versatile compound.